8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione

• Molecular Formula: C11H17NO3
• Molecular Weight: 211.26 g/mol
• IUPAC Name: 8-(2-hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione
• InChI: InChI=1S/C11H17NO3/c13-6-5-12-9(14)7-11(8-10(12)15)3-1-2-4-11/h13H,1-8H2
• InChI Key: RPYBOGDDLFTZFE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CC(=O)N(C(=O)C2)CCO

Description

8-(2-Hydroxyethyl)-8-azaspiro[45]decane-7,9-dione is a spirocyclic compound that features a unique structure with a spiro junction connecting two rings

Preparation Methods

The synthesis of 8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione typically involves the reaction of 6,10-dioxaspiro[4.5]decane-7,9-dione with appropriate amines. For instance, one method involves reacting 6,10-dioxaspiro[4.5]decane-7,9-dione with 1,1-dimethoxy-n,n-dimethyl-methanamine in ethanol to form an intermediate, which is then further reacted with 2-methylbenzenamine or 3-methylbenzenamine to yield the desired spirocyclic compounds .

Chemical Reactions Analysis

8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups attached to the spirocyclic core.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and alcohols. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex spirocyclic compounds.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions and potential therapeutic effects.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of certain diseases.

Industry: The compound’s properties make it useful in the development of new materials with specific optical and electronic characteristics.

Mechanism of Action

The mechanism of action of 8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

8-(2-Hydroxyethyl)-8-azaspiro[4.5]decane-7,9-dione can be compared with other spirocyclic compounds such as:

6,10-Dioxaspiro[4.5]decane-7,9-dione: This compound is a precursor in the synthesis of this compound and shares a similar spirocyclic core.

8-(4-(Dimethylamino)benzylidene)-6,10-dioxaspiro[4.5]decane-7,9-dione: This compound has a different substituent at the spiro junction, leading to distinct chemical and biological properties.

The uniqueness of this compound lies in its specific functional groups and the resulting chemical reactivity and biological activity.